![molecular formula C10H10N2O2 B6437106 2-[(oxetan-2-yl)methoxy]pyridine-4-carbonitrile CAS No. 2549002-21-1](/img/structure/B6437106.png)
2-[(oxetan-2-yl)methoxy]pyridine-4-carbonitrile
Description
2-[(oxetan-2-yl)methoxy]pyridine-4-carbonitrile (2-[(oxetan-2-yl)methoxy]pyridine-4-CN), also known as OMCPC, is a versatile chemical compound with a wide range of applications in scientific research. OMCPC has been used in many areas of scientific research, including organic synthesis, biochemistry, and pharmaceuticals. OMCPC has been found to be a useful reagent for the synthesis of a variety of organic compounds, and has been shown to possess a range of biochemical and physiological effects.
Scientific Research Applications
Synthesis of New Oxetane Derivatives
The compound “2-[(oxetan-2-yl)methoxy]pyridine-4-carbonitrile” can be used in the synthesis of new oxetane derivatives . Oxetane derivatives have been the subject of numerous studies due to their potential applications in various fields .
Medicinal Chemistry
In medicinal chemistry, oxetanes have been employed to improve drugs’ physiochemical properties . More than a dozen oxetane-containing drugs have progressed to different phases of clinical trials . The oxetane motif in “2-[(oxetan-2-yl)methoxy]pyridine-4-carbonitrile” could potentially be used in the development of new drugs.
Drug Discovery
The compound can be used in drug discovery, particularly in the development of new drugs with improved physiochemical properties . Oxetanes are frequently utilized to improve drugs’ physiochemical properties .
Metabolic Stability and Lipophilicity
As a bioisotere for dimethyl and carbonyl groups, oxetane is more metabolically stable and lipophilicity neutral . This property can be exploited in the design of new drugs with improved metabolic stability and neutral lipophilicity .
Reduction of Basicity
Oxetane is an electron-withdrawing group, it reduces the basicity of its adjacent nitrogen atom . This subtle modulation of the basicity may lower the drug’s overall lipophilicity .
Development of Oxetane-Containing Drugs
Three FDA-approved oxetane-containing drugs are taxol (1) and its two semisynthetic brethrens: Sanofi’s docetaxel (Taxotere, 2) and cabazitaxel (Jevtana, 3), all chemotherapies for treating cancer . The oxetane moiety in “2-[(oxetan-2-yl)methoxy]pyridine-4-carbonitrile” could potentially be used in the development of similar drugs.
properties
IUPAC Name |
2-(oxetan-2-ylmethoxy)pyridine-4-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O2/c11-6-8-1-3-12-10(5-8)14-7-9-2-4-13-9/h1,3,5,9H,2,4,7H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HRBXUMZFFFFPTC-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COC1COC2=NC=CC(=C2)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
190.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(Oxetan-2-yl)methoxy]pyridine-4-carbonitrile | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(1R,2R)-2-[(6-methylpyridin-2-yl)oxy]cyclopentan-1-amine](/img/structure/B6437029.png)
![(1R,2R)-2-[(5-methylpyridin-2-yl)oxy]cyclopentan-1-amine](/img/structure/B6437033.png)
![4-methyl-2-{[(3-methylpyridin-2-yl)oxy]methyl}morpholine](/img/structure/B6437038.png)
![(1R,2R)-2-[(4-methylpyridin-2-yl)oxy]cyclopentan-1-amine](/img/structure/B6437045.png)
![(1R,2R)-2-[(3-methylpyridin-2-yl)oxy]cyclopentan-1-amine](/img/structure/B6437053.png)
![2-(methylsulfanyl)-4-{octahydrocyclopenta[c]pyrrol-2-yl}pyrimidine-5-carbonitrile](/img/structure/B6437057.png)
![2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyridine-3-carbonitrile](/img/structure/B6437061.png)
![5-methoxy-2-{[1-(thiolan-3-yl)piperidin-4-yl]oxy}pyrimidine](/img/structure/B6437073.png)
![3-{3-[(4-bromo-1H-pyrazol-1-yl)methyl]azetidin-1-yl}-1-cyclopropylpyrrolidin-2-one](/img/structure/B6437084.png)
![2,6-dimethyl-4-[3-(propan-2-yl)-1,2,4-thiadiazol-5-yl]morpholine](/img/structure/B6437088.png)
![4,6-dimethyl-2-{[1-(2,2,2-trifluoroethyl)azetidin-3-yl]oxy}pyrimidine](/img/structure/B6437094.png)
![5-fluoro-2-[(oxetan-2-yl)methoxy]pyridine](/img/structure/B6437095.png)
![2-[(oxetan-2-yl)methoxy]pyridine-3-carbonitrile](/img/structure/B6437099.png)
![2,6-dimethyl-4-[6-methyl-2-(methylsulfanyl)pyrimidin-4-yl]morpholine](/img/structure/B6437111.png)